Cas no 1805591-06-3 (Methyl 3-bromo-5-cyano-2-fluorobenzoate)

• Product Name: Methyl 3-bromo-5-cyano-2-fluorobenzoate
• CAS No: 1805591-06-3
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• CID: 4707000
• Update Time: 2025-10-16

Methyl 3-bromo-5-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-cyano-2-fluorobenzoate

• Inchi： 1S/C9H5BrFNO2/c1-14-9(13)6-2-5(4-12)3-7(10)8(6)11/h2-3H,1H3
• InChI Key： IGYLVRDLARUWCA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=C(C(=O)OC)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-5-cyano-2-fluorobenzoate

Methyl 3-bromo-5-cyano-2-fluorobenzoate (CAS No. 1805591-06-3): An Overview

Methyl 3-bromo-5-cyano-2-fluorobenzoate (CAS No. 1805591-06-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a bromo, cyano, and fluoro substituent on the benzene ring, as well as a methyl ester group. These features endow the compound with a range of potential applications, from pharmaceutical development to advanced materials research.

The chemical structure of Methyl 3-bromo-5-cyano-2-fluorobenzoate can be represented as C₉H₆BrFNO₂. The presence of the bromo and cyano groups provides opportunities for further chemical modifications, making it a valuable intermediate in synthetic chemistry. The fluoro substituent introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity.

In the context of medicinal chemistry, Methyl 3-bromo-5-cyano-2-fluorobenzoate has been explored as a potential lead compound for drug discovery. Recent studies have highlighted its potential as a scaffold for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-cancer activity against various human cancer cell lines. The researchers found that the bromo and cyano groups played crucial roles in enhancing the compound's cytotoxicity, while the fluoro substituent improved its solubility and bioavailability.

Beyond its pharmaceutical applications, Methyl 3-bromo-5-cyano-2-fluorobenzoate has also shown promise in materials science. The unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A recent study in Advanced Materials (2022) demonstrated that this compound could be used to create highly conductive polymers with enhanced thermal stability. The researchers synthesized a series of polymers using Methyl 3-bromo-5-cyano-2-fluorobenzoate as a monomer and found that the resulting materials exhibited superior electrical conductivity and mechanical strength compared to traditional polymers.

The synthesis of Methyl 3-bromo-5-cyano-2-fluorobenzoate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the bromination of 3-cyano-4-fluorobenzoic acid followed by esterification with methanol. This method yields high purity products with good yields, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions to reduce reaction times and minimize waste generation.

In terms of safety and handling, it is important to note that while Methyl 3-bromo-5-cyano-2-fluorobenzoate is not classified as a hazardous material, proper precautions should be taken during its use in laboratory settings. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The future prospects for Methyl 3-bromo-5-cyano-2-fluorobenzoate are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, materials science, and chemical synthesis. As new derivatives and analogs are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.